Cas no 2228160-60-7 (5-methoxy-2-(prop-2-yn-1-yl)phenol)
5-methoxy-2-(prop-2-yn-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-2-(prop-2-yn-1-yl)phenol
- 2228160-60-7
- EN300-1817213
-
- Inchi: 1S/C10H10O2/c1-3-4-8-5-6-9(12-2)7-10(8)11/h1,5-7,11H,4H2,2H3
- InChI Key: YEUBVWFXGLPLPH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CC#C)=C(C=1)O
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5Ų
5-methoxy-2-(prop-2-yn-1-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817213-0.05g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-0.1g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-0.25g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-0.5g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-1.0g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1817213-2.5g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-5.0g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 5g |
$3273.0 | 2023-06-01 | ||
| Enamine | EN300-1817213-10.0g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 10g |
$4852.0 | 2023-06-01 | ||
| Enamine | EN300-1817213-1g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1817213-5g |
5-methoxy-2-(prop-2-yn-1-yl)phenol |
2228160-60-7 | 5g |
$3273.0 | 2023-09-19 |
5-methoxy-2-(prop-2-yn-1-yl)phenol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-methoxy-2-(prop-2-yn-1-yl)phenol
Recent Advances in the Study of 5-Methoxy-2-(prop-2-yn-1-yl)phenol (CAS: 2228160-60-7)
In recent years, the compound 5-methoxy-2-(prop-2-yn-1-yl)phenol (CAS: 2228160-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its methoxy and propargyl functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of this compound make it a valuable candidate for further investigation and development.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 5-methoxy-2-(prop-2-yn-1-yl)phenol. The researchers employed a multi-step synthetic route to obtain the compound in high purity, followed by comprehensive in vitro and in vivo assays to assess its pharmacological properties. The results demonstrated significant inhibitory effects on key inflammatory markers, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound exhibited moderate antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, highlighting its broad-spectrum potential.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 5-methoxy-2-(prop-2-yn-1-yl)phenol. The research team utilized cell-based assays and molecular docking simulations to elucidate the compound's mechanism of action. Their findings revealed that the compound selectively targets cancer cells by inducing apoptosis through the mitochondrial pathway. Additionally, the propargyl group was identified as a critical moiety for enhancing the compound's binding affinity to specific oncogenic proteins, further underscoring its therapeutic relevance.
In the context of drug development, the pharmacokinetic profile of 5-methoxy-2-(prop-2-yn-1-yl)phenol has also been a subject of interest. A recent pharmacokinetic study, published in the European Journal of Pharmaceutical Sciences, evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for further clinical development. However, the study also noted the need for additional optimization to improve the compound's metabolic stability.
Beyond its therapeutic potential, 5-methoxy-2-(prop-2-yn-1-yl)phenol has also been explored as a versatile building block in organic synthesis. A study in the journal Tetrahedron Letters demonstrated its utility in click chemistry reactions, leveraging the propargyl group for the construction of complex molecular architectures. This application opens new avenues for the development of hybrid molecules with enhanced biological activities.
In conclusion, the growing body of research on 5-methoxy-2-(prop-2-yn-1-yl)phenol (CAS: 2228160-60-7) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From its promising therapeutic effects to its utility in synthetic chemistry, this compound continues to inspire innovative research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
2228160-60-7 (5-methoxy-2-(prop-2-yn-1-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)